3,5-dichlorobenzenesulfonic Acid

Specification

• CAS No.: 33469-47-5
• Molecular Formula: C6H4Cl2O3S
• Molecular Weight: 227.06 g/mol
• IUPAC Name: 3,5-dichlorobenzenesulfonic acid
• Standard InChI: InChI=1S/C6H4Cl2O3S/c7-4-1-5(8)3-6(2-4)12(9,10)11/h1-3H,(H,9,10,11)
• Standard InChI Key: IJJUDUDQGIIQOO-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C=C1Cl)Cl)S(=O)(=O)O
• Canonical SMILES: C1=C(C=C(C=C1Cl)Cl)S(=O)(=O)O

Introduction

3,5-Dichlorobenzenesulfonic acid is a chemical compound with the molecular formula C6H4Cl2O3S and a molecular weight of approximately 227.06 g/mol. It is a derivative of benzenesulfonic acid, where two chlorine atoms are substituted at the 3 and 5 positions of the benzene ring. This compound is of interest in various chemical and industrial applications due to its unique properties and reactivity.

Synthesis and Preparation

The synthesis of 3,5-dichlorobenzenesulfonic acid typically involves the sulfonation of 3,5-dichlorobenzene. This process can be achieved using sulfur trioxide or fuming sulfuric acid as the sulfonating agent. The reaction conditions, such as temperature and catalysts, can influence the yield and purity of the product.

Applications and Uses

3,5-Dichlorobenzenesulfonic acid is used in various applications, including:

• Dye and Pigment Industry: As an intermediate in the synthesis of dyes and pigments.

• Pharmaceuticals: It can serve as a building block for certain pharmaceutical compounds.

• Analytical Chemistry: In some cases, it may be used as a reagent in analytical procedures.

Hazard Information:

• Signal Word: Warning

• Hazard Statements: Causes skin irritation (H315) and serious eye irritation (H319).

• Precautionary Statements: Wear protective gloves, eye protection, and face protection. Wash skin thoroughly after handling, and rinse eyes cautiously with water if irritation occurs.

Storage and Handling:

• Store in a cool, dry place, away from direct sunlight.

• Handle with care to avoid skin and eye contact.

Research Findings